N-(5-chloro-4-methylbenzo[d]thiazol-2-yl)-3-phenyl-N-(pyridin-2-ylmethyl)propanamide

Specification

• CAS No.: 900006-21-5
• Molecular Formula: C23H20ClN3OS
• Molecular Weight: 421.94
• IUPAC Name: N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-3-phenyl-N-(pyridin-2-ylmethyl)propanamide
• Standard InChI: InChI=1S/C23H20ClN3OS/c1-16-19(24)11-12-20-22(16)26-23(29-20)27(15-18-9-5-6-14-25-18)21(28)13-10-17-7-3-2-4-8-17/h2-9,11-12,14H,10,13,15H2,1H3
• Standard InChI Key: GYTNETYKUJMTBV-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC2=C1N=C(S2)N(CC3=CC=CC=N3)C(=O)CCC4=CC=CC=C4)Cl

Introduction

N-(5-chloro-4-methylbenzo[d]thiazol-2-yl)-3-phenyl-N-(pyridin-2-ylmethyl)propanamide is a synthetic compound belonging to the class of thiazole derivatives. Thiazoles are heterocyclic compounds known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. This specific compound incorporates both thiazole and pyridine moieties, which may contribute to its potential therapeutic applications.

Synthesis and Characterization

The synthesis of N-(5-chloro-4-methylbenzo[d]thiazol-2-yl)-3-phenyl-N-(pyridin-2-ylmethyl)propanamide typically involves multi-step organic reactions. Common approaches include various condensation and coupling reactions, although specific details are not readily available for this compound.

Characterization of synthesized compounds typically involves spectroscopic methods such as Nuclear Magnetic Resonance (NMR), Infrared Spectroscopy (IR), and Mass Spectrometry (MS) to confirm the structure and purity.

Potential Applications

Thiazole derivatives, including this compound, are of interest in drug development due to their potential biological activities. While specific applications for N-(5-chloro-4-methylbenzo[d]thiazol-2-yl)-3-phenyl-N-(pyridin-2-ylmethyl)propanamide are not detailed, related compounds have shown promise in various therapeutic areas, including antimicrobial and anticancer treatments.

Research Findings and Future Directions

Given the limited specific data available for this compound, research findings are generally focused on the broader class of thiazole derivatives. These compounds have been studied for their anti-inflammatory, antimicrobial, and anticancer properties, with some showing significant potential in drug development.

Future research directions may include in-depth studies of the compound's biological activities, such as its potential as a therapeutic agent. Computational methods like molecular modeling can provide insights into its binding affinity to potential targets, aiding in the design of new drugs.

Comparison with Related Compounds

Compound Name	Structure Features	Potential Applications
N-(5-chloro-4-methylbenzo[d]thiazol-2-yl)-3-phenyl-N-(pyridin-2-ylmethyl)propanamide	Thiazole and pyridine moieties	Potential therapeutic applications
N-(5-chloro-4-methylbenzo[d]thiazol-2-yl)-3-(ethylsulfonyl)benzamide	Benzo[d]thiazole and ethylsulfonyl groups	Antibacterial applications
N-(3-Cyano-4,5,6,7-tetrahydrobenzothiophen-2-yl)-2-[[5-[(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)amino]-1,3,4-thiadiazol-2-yl]sulfanyl]acetamide	Thiadiazole and pyrazole moieties	Anti-inflammatory, potential 5-LOX inhibitor

This table highlights the structural diversity and potential applications of related thiazole derivatives, emphasizing the importance of continued research into these compounds for medicinal purposes.